molecular formula C18H15ClN2O5S B2740782 4-((4-chlorophenyl)sulfonyl)-N-(1,3-dioxoisoindolin-5-yl)butanamide CAS No. 923101-16-0

4-((4-chlorophenyl)sulfonyl)-N-(1,3-dioxoisoindolin-5-yl)butanamide

Cat. No.: B2740782
CAS No.: 923101-16-0
M. Wt: 406.84
InChI Key: TXULYSHPWHPCQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((4-chlorophenyl)sulfonyl)-N-(1,3-dioxoisoindolin-5-yl)butanamide is a useful research compound. Its molecular formula is C18H15ClN2O5S and its molecular weight is 406.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sulfonamides: A Broad Overview

Sulfonamides, a class of compounds to which "4-((4-chlorophenyl)sulfonyl)-N-(1,3-dioxoisoindolin-5-yl)butanamide" structurally relates, have been investigated for their wide range of biological activities. These include applications as carbonic anhydrase inhibitors (CAIs) for the treatment of conditions such as glaucoma, as antiepileptic drugs, and for their potential in antitumor therapies. The primary sulfonamide moiety is a key feature in many clinically used drugs, highlighting its importance in drug development and therapy. Notably, recent patents and research focus on novel sulfonamides incorporating NO-donating moieties as antiglaucoma agents and compounds targeting tumor-associated isoforms CA IX/XII, underscoring the ongoing interest in sulfonamides for therapeutic applications (Carta, Scozzafava, & Supuran, 2012).

Environmental Impacts and Degradation

The environmental presence and degradation of compounds similar to "this compound" have been topics of scientific inquiry, particularly in the context of herbicide pollution. Studies on 2,4-D herbicide toxicity provide insights into the environmental behavior of chlorophenol derivatives, their toxicological impacts, and the importance of microbial biodegradation in mitigating their environmental presence. These investigations highlight the need for understanding the environmental fate and biodegradation pathways of such compounds to protect ecosystems and human health from potential adverse effects (Magnoli et al., 2020).

Properties

IUPAC Name

4-(4-chlorophenyl)sulfonyl-N-(1,3-dioxoisoindol-5-yl)butanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15ClN2O5S/c19-11-3-6-13(7-4-11)27(25,26)9-1-2-16(22)20-12-5-8-14-15(10-12)18(24)21-17(14)23/h3-8,10H,1-2,9H2,(H,20,22)(H,21,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TXULYSHPWHPCQU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1S(=O)(=O)CCCC(=O)NC2=CC3=C(C=C2)C(=O)NC3=O)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15ClN2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

406.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.